Magnesium, bis(8-quinolinolato-kappaN1,kappaO8)-, (T-4)-
Description
Magnesium, bis(8-quinolinolato-kappaN1,kappaO8)-, (T-4)- is a coordination compound where magnesium is complexed with two 8-quinolinolato ligands
Properties
Molecular Formula |
C18H30MgN2O2-2 |
|---|---|
Molecular Weight |
330.7 g/mol |
IUPAC Name |
magnesium;3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-id-8-olate |
InChI |
InChI=1S/2C9H15NO.Mg/c2*11-8-5-1-3-7-4-2-6-10-9(7)8;/h2*7-9H,1-6H2;/q2*-2;+2 |
InChI Key |
YZJRXYCJAJTDOD-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2CCC[N-]C2C(C1)[O-].C1CC2CCC[N-]C2C(C1)[O-].[Mg+2] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Magnesium, bis(8-quinolinolato-kappaN1,kappaO8)-, (T-4)- typically involves the reaction of magnesium salts with 8-quinolinol in an appropriate solvent. The reaction conditions often include:
Solvent: Common solvents used include ethanol or methanol.
Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures.
pH: The pH of the reaction mixture is often adjusted to facilitate the formation of the complex.
Industrial Production Methods
Industrial production methods for this compound are similar to laboratory synthesis but are scaled up. The process involves:
Large-scale reactors: To accommodate the increased volume of reactants.
Continuous monitoring: To ensure the reaction proceeds efficiently and safely.
Purification: Techniques such as crystallization or chromatography are used to purify the final product.
Chemical Reactions Analysis
Types of Reactions
Magnesium, bis(8-quinolinolato-kappaN1,kappaO8)-, (T-4)- can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under certain conditions, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can also occur, especially in the presence of reducing agents.
Substitution: Ligand substitution reactions can take place, where the 8-quinolinolato ligands are replaced by other ligands.
Common Reagents and Conditions
Oxidizing agents: Such as hydrogen peroxide or potassium permanganate.
Reducing agents: Such as sodium borohydride or lithium aluminum hydride.
Substitution conditions: Typically involve the use of other ligands in excess and may require heating.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example:
Oxidation: May lead to the formation of quinoline N-oxide derivatives.
Reduction: Can result in the formation of reduced magnesium complexes.
Substitution: Produces new coordination compounds with different ligands.
Scientific Research Applications
Magnesium, bis(8-quinolinolato-kappaN1,kappaO8)-, (T-4)- has several scientific research applications:
Chemistry: Used as a catalyst in various organic reactions.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug delivery systems.
Industry: Utilized in the development of new materials with specific properties, such as luminescent materials.
Mechanism of Action
The mechanism by which Magnesium, bis(8-quinolinolato-kappaN1,kappaO8)-, (T-4)- exerts its effects involves:
Molecular targets: The compound interacts with specific molecular targets, such as enzymes or receptors.
Pathways involved: It can modulate various biochemical pathways, leading to its observed effects. For example, it may inhibit certain enzymes or activate specific signaling pathways.
Comparison with Similar Compounds
Similar Compounds
Zinc, bis(8-quinolinolato-kappaN1,kappaO8)-, (T-4)-: A similar compound where zinc replaces magnesium.
Copper, bis(8-quinolinolato-kappaN1,kappaO8)-, (T-4)-: Another analogous compound with copper as the central metal.
Uniqueness
Magnesium, bis(8-quinolinolato-kappaN1,kappaO8)-, (T-4)- is unique due to:
Magnesium’s properties: Magnesium has distinct chemical properties compared to zinc or copper, leading to different reactivity and applications.
Biological activity: The biological activities of magnesium complexes can differ significantly from those of zinc or copper complexes, making it valuable for specific applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
